Cas no 1877593-87-7 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl)-
• CAS No: 1877593-87-7
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5277213
• Update Time: 2025-06-24

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl)-

• Inchi： 1S/C10H9N3O3/c1-5-3-11-9(13-8(5)10(14)15)7-4-16-6(2)12-7/h3-4H,1-2H3,(H,14,15)
• InChI Key： YXSNXUGSGCRKCM-UHFFFAOYSA-N
• SMILES： C1(C2=COC(C)=N2)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl)-

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) (CAS No. 1877593-87-7): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) (CAS No. 1877593-87-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) is a pyrimidine derivative with a molecular formula of C₁₁H₁₂N₂O₃. The compound features a pyrimidine ring fused with an oxazole moiety, which imparts unique chemical and biological properties. The presence of the methyl groups at specific positions on the pyrimidine and oxazole rings contributes to its stability and reactivity. The carboxylic acid group provides the compound with acidic properties and potential for forming salts or esters, which can be advantageous in pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the condensation of a suitable pyrimidine derivative with an oxazole precursor in the presence of a coupling reagent. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce the use of hazardous reagents.

A notable example is the use of microwave-assisted synthesis, which has been shown to significantly enhance reaction rates and yields while reducing reaction times. This method not only improves efficiency but also ensures better control over the reaction conditions, leading to higher product purity.

Biological Activities

The biological activities of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) have been extensively studied in recent years. One of the most promising areas of research is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

In addition to its anticancer properties, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) has shown potential as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

Conclusion

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-oxazolyl) (CAS No. 1877593-87-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future breakthroughs in drug discovery.